2-Iminiopropanoate
Overview
Description
2-iminiopropionate is a zwitterion resulting from the transfer of a proton from the carboxy group to the nitrogen of 2-iminopropionic acid. It is a conjugate acid of a 2-iminopropanoate. It is a tautomer of a 2-aminoacrylic acid, a 2-ammonioprop-2-enoate and a 2-iminopropionic acid.
Scientific Research Applications
Metabolic Response in Bacteria
2-Iminopropanoate, as a part of 2-aminoacrylate (2AA), plays a critical role in bacterial metabolism. In Salmonella enterica, 2AA accumulates when 2-iminobutanoate/2-iminopropanoate deaminase is absent, leading to inhibition of various enzymes. Research has shown that this accumulation significantly affects folate and branched-chain amino acid metabolism, indicating broader metabolic implications in bacteria (Borchert et al., 2019).
Immunology
In the field of immunology, derivatives of 2-iminopropanoate have been synthesized and evaluated for their effects on the immune system. Specifically, 2-substituted 2-aminopropane-1,3-diols have been explored for their potential as immunosuppressive agents. This research highlights the compound's relevance in developing treatments for conditions requiring immune modulation, such as organ transplantation (Kiuchi et al., 2000).
Reproductive Toxicity
Studies have investigated the impact of related compounds, such as 2-bromopropane, on reproductive health. Exposure to this compound has shown hazardous effects on the maturation of mouse oocytes, fertilization, and fetal development. This suggests the potential reproductive toxicity of compounds structurally related to 2-iminopropanoate (Chan, 2010).
Environmental Health
Environmental health research has examined the effects of 2-bromopropane on pregnant animals and embryonic development. Exposure to this compound has been associated with embryotoxicity and teratogenic effects at certain doses, indicating the importance of studying related compounds like 2-iminopropanoate for environmental and health safety (Kim et al., 2004).
Chemical Synthesis
2-Iminopropanoate derivatives have also been explored in chemical synthesis. For instance, N-acyl imines of trichloropyruvates, which involve 2-iminopropanoate, have been synthesized for applications in producing amino acid derivatives. This research contributes to the broader understanding of 2-iminopropanoate's role in synthetic chemistry (Onys'ko et al., 2011).
properties
CAS RN |
3125-84-6 |
|---|---|
Product Name |
2-Iminiopropanoate |
Molecular Formula |
C3H5NO2 |
Molecular Weight |
87.08 g/mol |
IUPAC Name |
2-iminopropanoic acid |
InChI |
InChI=1S/C3H5NO2/c1-2(4)3(5)6/h4H,1H3,(H,5,6) |
InChI Key |
DUAWRLXHCUAWMK-UHFFFAOYSA-N |
SMILES |
CC(=N)C(=O)O |
Canonical SMILES |
CC(=N)C(=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![[(4Z,6E,10E)-13-hydroxy-8,14-dimethoxy-4,10,12,16-tetramethyl-3,20,22-trioxo-19-(prop-2-enylamino)-2-azabicyclo[16.3.1]docosa-1(21),4,6,10,18-pentaen-9-yl] carbamate](/img/structure/B1237848.png)
